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Compound of Interest

Compound Name: Dibutyl carbonate

Cat. No.: B105752

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for dibutyl carbonate (CAS No. 542-52-9). The information is compiled from
various safety data sheets and chemical databases to ensure a thorough understanding for
professionals in research and development.

Chemical and Physical Properties

Dibutyl carbonate is a combustible liquid. Its physical and chemical properties are
summarized in the table below. It is important to note that some quantitative data, such as the
flash point, may vary between suppliers, and other toxicological data has not been fully
investigated.[1]
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Property Value Source(s)
CAS Number 542-52-9 [1112]
Molecular Formula C9H1803 [2][3]
Molecular Weight 174.24 g/mol [3]
Appearance Liquid [1]
Boiling Point 207 °C

Flash Point 76 °C

No information available [1]

Specific Gravity 0.93 (20/20)

Water Solubility Insoluble [1]
Incompatible Materials Strong oxidizing agents [1]

Hazard Identification and GHS Classification

Dibutyl carbonate is classified as a hazardous chemical. The primary hazards are serious eye
damage and the potential for allergic skin reactions.[1][3]

GHS Hazard Statements:

H317: May cause an allergic skin reaction.[1][3]

H318: Causes serious eye damage.[1][3]

H412: Harmful to aquatic life with long lasting effects.[3]

H227: Combustible liquid.
GHS Pictograms:
corrosive irritant

Signal Word: Danger[1][3]
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Toxicological Information

The toxicological properties of dibutyl carbonate have not been fully investigated.[1]
Therefore, specific quantitative data for acute toxicity (oral, dermal, and inhalation) is not
available. This section outlines the general toxicological concerns based on the available safety
data sheets.

Toxicity Endpoint Data Source(s)
Acute Oral Toxicity Not fully investigated. [1]
Acute Dermal Toxicity Not fully investigated. [1]
Acute Inhalation Toxicity Not fully investigated. [1]

May cause an allergic skin

_ . . reaction. Symptoms may
Skin Corrosion/Irritation ) o [1]
include rash, itching, and

swelling.[1]
_ o Causes serious eye damage.
Serious Eye Damage/Irritation [11[3]
[1]3]
_ . Not listed as a carcinogen by
Carcinogenicity [1]
any agency.

Handling and Storage Precautions

Proper handling and storage are crucial to minimize the risks associated with dibutyl
carbonate.

Handling:
o Ensure adequate ventilation in the work area.[1]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[1]

¢ Avoid contact with eyes, skin, and clothing.[1]
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e Do not ingest or inhale the substance.[1]

o Keep away from heat and sources of ignition.[1]

e Handle in accordance with good industrial hygiene and safety practices.[1]
Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

» Store away from incompatible materials such as strong oxidizing agents.[1]

Emergency and First-Aid Procedures

In case of exposure or a spill, follow these procedures:

Exposure Route First-Aid Measures Source(s)

Rinse immediately with plenty
of water, also under the

Eye Contact eyelids, for at least 15 minutes.  [1]
Get immediate medical

attention.[1]

Wash off immediately with
plenty of water for at least 15

Skin Contact minutes. If skin irritation or [1]
rash occurs, get medical

advice.[1]

Move the person to fresh air. If
) not breathing, give artificial
Inhalation o ) [1]
respiration. Get medical

attention if symptoms occur.[1]

Clean mouth with water and
Ingestion drink plenty of water afterward.  [1]

Do not induce vomiting.
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Fire-Fighting Measures:

e Use dry sand, dry chemical, or alcohol-resistant foam to extinguish a fire.

o Wear a self-contained breathing apparatus (SCBA) and full protective gear.[1]

e Hazardous combustion products include carbon monoxide and carbon dioxide.[1]

Experimental Protocols

While specific experimental data for dibutyl carbonate is limited, the following are detailed
methodologies for key experiments that would be used to determine its safety profile.

Flash Point Determination (Pensky-Martens Closed Cup Method): This method is used to
determine the flash point of combustible liquids.

A brass test cup is filled with the sample to a specified level.

The cup is heated at a slow, constant rate.

A stirring device ensures uniform temperature throughout the sample.

An ignition source is directed into the cup at regular temperature intervals.

The flash point is the lowest temperature at which the vapors of the sample ignite.

Acute Oral Toxicity (OECD Guideline 401): This test provides information on health hazards
from a single oral ingestion.

A group of laboratory animals (typically rats) are fasted before the test.

A single dose of the substance is administered by gavage.

The animals are observed for up to 14 days for signs of toxicity and mortality.

The LD50 (the dose that is lethal to 50% of the test animals) is calculated.

Acute Dermal Toxicity (OECD Guideline 402): This method assesses the hazard from a single
dermal application.
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e The substance is applied to a small, shaved area of the skin of test animals (usually rabbits
or rats).

e The application site is covered with a porous gauze dressing for 24 hours.
e Animals are observed for 14 days for skin reactions and other signs of toxicity.
e The dermal LD50 is determined.

Acute Inhalation Toxicity (OECD Guideline 403): This guideline is for evaluating the hazard of
inhaled substances.

Test animals (usually rats) are placed in an inhalation chamber.

The substance is introduced as a vapor, aerosol, or gas at a specific concentration for a set
period (typically 4 hours).

The animals are observed for 14 days for signs of toxicity and mortality.

The LC50 (the concentration that is lethal to 50% of the animals) is calculated.

Acute Dermal Irritation/Corrosion (OECD Guideline 404): This test evaluates the potential for a
substance to cause skin irritation or corrosion.

o A small amount of the substance is applied to the shaved skin of a test animal (typically a
rabbit).

e The skin is observed for signs of erythema (redness) and edema (swelling) at specified
intervals (e.g., 1, 24, 48, and 72 hours).

e The reactions are scored to determine the level of irritation.

Acute Eye Irritation/Corrosion (OECD Guideline 405): This method assesses the potential for a
substance to damage the eye.

o Asingle dose of the substance is applied to one eye of a test animal (usually a rabbit).

e The eye is examined for effects on the cornea, iris, and conjunctiva at specific time points.
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» The severity and reversibility of any lesions are recorded to classify the substance's irritation

potential.

Visualized Workflows

The following diagrams illustrate recommended workflows for handling dibutyl carbonate

safely in a laboratory setting.
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Dibutyl Carbonate Spill Occurs

Contain Spill with Inert Absorbent
(e.g., sand, vermiculite)

Collect Absorbed Material
into a Closed Container

Decontaminate Spill Area
with Soap and Water

Dispose of Waste in Accordance
with Regulations

Click to download full resolution via product page

Caption: Workflow for responding to a dibutyl carbonate spill.
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Prepare for Handling
Dibutyl Carbonate

Carefully Dispense Chemical,
Avoiding Splashes and Aerosols

Keep Container Tightly Closed
When Not in Use

Store in a Cool, Dry Place
Away from Oxidizing Agents

End of Procedure

Click to download full resolution via product page

Caption: Standard operating procedure for safe laboratory use of dibutyl carbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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